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Compound of Interest

Compound Name: sec-Butyl acrylate

Cat. No.: B146066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the environmental impact of sec-butyl
acrylate, examining its performance against other alternatives with supporting data. Due to the

limited availability of specific environmental data for sec-butyl acrylate, data for its isomers, n-

butyl acrylate and isobutyl acrylate, are used as a proxy throughout this guide. This is a

common practice in initial hazard assessments due to their structural similarities. This

document summarizes key environmental indicators, details experimental methodologies, and

visualizes relevant environmental pathways and assessment workflows.

Comparative Environmental Impact Data
The following tables summarize the available quantitative data for key environmental endpoints

for butyl acrylate isomers and potential alternatives.

Table 1: Aquatic Toxicity of Butyl Acrylate Isomers
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Chemical
Test
Organism

Exposure
Duration

Endpoint
Value
(mg/L)

Reference

n-Butyl

Acrylate

Oncorhynchu

s mykiss

(Rainbow

Trout)

96 hours LC50 5.2 [1]

n-Butyl

Acrylate

Cyprinodon

variegatus

(Sheepshead

Minnow)

96 hours LC50 2.1 [1][2][3]

n-Butyl

Acrylate

Daphnia

magna

(Water Flea)

48 hours EC50 8.2 [1][2][3]

Isobutyl

Acrylate

Pimephales

promelas

(Fathead

Minnow)

96 hours LC50 2.09 [2]

Isobutyl

Acrylate

Daphnia

magna

(Water Flea)

48 hours EC50 9.7 (nominal) [2]

Table 2: Ready Biodegradability of Butyl Acrylate Isomers

Chemical Test Guideline Duration Result Reference

Isobutyl Acrylate ISO 14593 14 days 89% degradation [2]

Table 3: Environmental Fate Parameters of Butyl Acrylate Isomers
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Chemical Parameter Value Interpretation Reference

n-Butyl Acrylate Log Kow 2.38
Low potential for

bioaccumulation
[1]

Isobutyl Acrylate Log Kow 2.22
Low potential for

bioaccumulation
[2]

Alternatives to sec-Butyl Acrylate
The development of more sustainable, bio-based alternatives to petroleum-derived monomers

is an active area of research. These alternatives aim to reduce the environmental footprint

associated with traditional acrylates.

Terpene-based Acrylates: Derived from natural sources like pine trees and citrus fruits,

terpenes are being explored as building blocks for acrylic monomers.[4][5] These bio-based

monomers offer the potential for a more sustainable lifecycle. Research is ongoing to optimize

their performance and fully characterize their environmental and toxicological profiles.[6]

Soy-based Acrylates: Soybean oil can be chemically modified to produce acrylic monomers.

Life Cycle Assessment (LCA) studies on soy-based monomers have shown a better

environmental performance in several impact categories compared to their fossil-based

counterparts.

Experimental Protocols
Detailed methodologies for the key experiments cited are crucial for the interpretation and

replication of environmental impact data. The following sections outline the standard OECD test

guidelines.

OECD 202: Daphnia sp. Acute Immobilisation Test
This test assesses the acute toxicity of a substance to Daphnia magna.

Principle: Young daphnids, less than 24 hours old, are exposed to the test substance in a

series of concentrations for 48 hours. The endpoint is the immobilization of the daphnids,

defined as the inability to swim within 15 seconds after gentle agitation.
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Procedure:

A range of at least five concentrations of the test substance is prepared in a suitable

aqueous medium.

Groups of daphnids are exposed to each concentration and a control.

The number of immobilized daphnids is recorded at 24 and 48 hours.

The EC50 (the concentration that causes immobilization in 50% of the daphnids) is

calculated for the 48-hour exposure period.

OECD 203: Fish, Acute Toxicity Test
This guideline outlines the procedure for determining the acute lethal toxicity of a substance to

fish.

Principle: Fish are exposed to the test substance for a 96-hour period. The mortality is recorded

at specified intervals, and the concentration that is lethal to 50% of the test fish (LC50) is

determined.

Procedure:

A geometric series of at least five concentrations of the test substance is prepared.

Groups of fish are exposed to each concentration and a control in a semi-static or flow-

through system.

Mortality and any sublethal effects are observed and recorded at 24, 48, 72, and 96 hours.

The LC50 and its 95% confidence limits are calculated for each observation period.

OECD 301 C: Ready Biodegradability: Modified MITI Test
(I)
This test evaluates the ready biodegradability of a chemical substance by aerobic

microorganisms.
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Principle: The test substance is incubated with a mixed population of microorganisms in a

mineral medium. The consumption of oxygen is measured over a 28-day period and is an

indication of the biodegradation of the test substance.

Procedure:

A defined concentration of the test substance is added to a mineral medium inoculated with

activated sludge.

The mixture is incubated in a closed respirometer at a constant temperature in the dark.

The biochemical oxygen demand (BOD) is measured continuously or at frequent intervals.

The percentage of biodegradation is calculated by comparing the measured BOD with the

theoretical oxygen demand (ThOD). A substance is considered readily biodegradable if it

reaches a pass level of >60% ThOD within a 10-day window during the 28-day test period.

Visualizations
The following diagrams illustrate the environmental fate of butyl acrylate and a typical workflow

for its environmental risk assessment.
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Caption: Environmental fate of butyl acrylate.
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Caption: Environmental risk assessment workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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